Cas no 591248-14-5 (5-aminobenzo[d]oxazole-2-carboxylic acid)

• Product Name: 5-aminobenzo[d]oxazole-2-carboxylic acid
• CAS No: 591248-14-5
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 2107595
• PubChem ID: 69026889
• Update Time: 2025-06-08

5-aminobenzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-aminobenzo[d]oxazole-2-carboxylic acid
• 2-Benzoxazolecarboxylic acid, 5-aMino-
• 5-Amino-benzooxazole-2-carboxylic acid
• DA-04593
• SCHEMBL4392862
• 591248-14-5
• 5-Aminobenzo[d]oxazole-2-carboxylicacid
• F13779
• 5-amino-1,3-benzoxazole-2-carboxylic acid

• Inchi： 1S/C8H6N2O3/c9-4-1-2-6-5(3-4)10-7(13-6)8(11)12/h1-3H,9H2,(H,11,12)
• InChI Key： TWPLLHFNARRULN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 178.03784206Da
• Monoisotopic Mass: 178.03784206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-aminobenzo[d]oxazole-2-carboxylic acid

Properties and Applications of 5-aminobenzo[d]oxazole-2-carboxylic acid (CAS No. 591248-14-5)

5-aminobenzo[d]oxazole-2-carboxylic acid, with the CAS number 591248-14-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole family, characterized by a benzene ring fused to an oxygen-containing heterocycle. The presence of both an amino group and a carboxylic acid moiety makes it a versatile intermediate in the synthesis of various biologically active molecules.

The structural features of 5-aminobenzo[d]oxazole-2-carboxylic acid contribute to its potential applications in drug development. The benzoxazole core is a common scaffold in many pharmacologically active agents, exhibiting properties that can interact with biological targets such as enzymes and receptors. The amino group at the 5-position and the carboxylic acid at the 2-position provide functional handles for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoxazole derivatives. Studies have demonstrated that modifications at the 2- and 5-positions of the benzoxazole ring can significantly influence the biological activity of the compound. For instance, derivatives with electron-withdrawing groups at these positions have shown enhanced binding affinity to certain enzymes, making them promising candidates for therapeutic intervention.

One area where 5-aminobenzo[d]oxazole-2-carboxylic acid has shown promise is in the development of anticancer agents. Benzoxazole derivatives have been reported to exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. The amino and carboxylic acid groups in this compound allow for further derivatization to enhance its potency and selectivity against cancer cell lines. Recent studies have highlighted its potential as a lead compound in the design of novel anticancer drugs.

Another significant application of 5-aminobenzo[d]oxazole-2-carboxylic acid is in the field of antimicrobial research. The structural motif of benzoxazole has been found to possess antimicrobial properties against a range of bacterial and fungal species. The introduction of an amino group at the 5-position enhances its ability to disrupt microbial cell membranes, leading to increased efficacy. This makes it a valuable building block for synthesizing novel antimicrobial agents that could combat drug-resistant pathogens.

The synthesis of 5-aminobenzo[d]oxazole-2-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of o-hydroxybenzaldehyde with guanidine hydrochloride under acidic conditions, followed by cyclization to form the benzoxazole core. Subsequent functionalization at the 2- and 5-positions using appropriate chemical reagents yields the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research applications.

The chemical properties of 5-aminobenzo[d]oxazole-2-carboxylic acid also make it useful in material science applications. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. The nitrogen-rich structure allows for stable interactions with transition metals, leading to compounds with unique catalytic activities or sensing capabilities.

In conclusion, 5-aminobenzo[d]oxazole-2-carboxylic acid (CAS No. 591248-14-5) is a multifunctional compound with broad applications in pharmaceuticals, particularly in anticancer and antimicrobial drug development. Its structural features enable diverse chemical modifications, making it a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new potential applications, highlighting its importance as a building block in both academic and industrial settings.